N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea

• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-[[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]-3-propoxybenzamide
• InChI: InChI=1S/C23H20N4O3S/c1-2-12-29-18-9-4-6-15(14-18)21(28)27-23(31)25-17-8-3-7-16(13-17)22-26-20-19(30-22)10-5-11-24-20/h3-11,13-14H,2,12H2,1H3,(H2,25,27,28,31)
• InChI Key: UBOVGXYBRHZQNM-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC=N4

Description

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea, also known as OPB-31121, is a small molecule inhibitor that has shown potential in cancer therapy. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in scientific research.

Mechanism of Action

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea inhibits the activity of a protein called heat shock protein 90 (HSP90), which plays a crucial role in the growth and survival of cancer cells. By inhibiting HSP90, N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea induces cancer cell death and inhibits the growth and spread of cancer cells.
Biochemical and Physiological Effects
N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to inhibit the activity of several signaling pathways that are involved in cancer cell growth and survival, such as the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.

Advantages and Limitations for Lab Experiments

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea has several advantages for lab experiments, including its high potency and selectivity for HSP90 inhibition. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for scientific research on N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea. One direction is to further investigate its potential in combination therapy with other cancer therapies, such as immunotherapy. Another direction is to explore its potential in other diseases, such as neurodegenerative diseases and infectious diseases. Additionally, there is a need for the development of more potent and selective HSP90 inhibitors that can overcome the limitations of N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea.

Synthesis Methods

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea has been synthesized using several methods, including a three-step synthesis method and a one-pot synthesis method. In the three-step synthesis method, the starting materials are 2-bromo-5-nitropyridine, 2-aminophenyl-oxazole, and 3-propoxybenzoyl isothiocyanate. The one-pot synthesis method involves the reaction of 2-bromo-5-nitropyridine, 2-aminophenyl-oxazole, and 3-propoxybenzoyl isothiocyanate in the presence of a base.

Scientific Research Applications

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea has been extensively studied for its potential in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-N'-(3-propoxybenzoyl)thiourea has been shown to enhance the effectiveness of other cancer therapies, such as chemotherapy and radiation therapy.